Cas no 1260382-69-1 (5-hydroxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 5-hydroxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1260382-69-1
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• MDL: MFCD18380945
• CID: 2130704
• Update Time: 2023-11-19

5-hydroxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CID 123135418
• 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 5-hydroxy-
• 5-hydroxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

• MDL： MFCD18380945
• Inchi： 1S/C7H5N3O3/c11-3-1-4-5(7(12)13)9-10-6(4)8-2-3/h1-2,11H,(H,12,13)(H,8,9,10)
• InChI Key： VCRMDPMQNMVELL-UHFFFAOYSA-N
• SMILES： OC1C=NC2C(C=1)=C(C(=O)O)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.804±0.06 g/cm3(Predicted)
• Boiling Point: 579.4±45.0 °C(Predicted)
• pka: 0.59±0.30(Predicted)